N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H24N2O4/c1-13-9-17-11-16(22(26)24-18(17)10-14(13)2)7-8-23-21(25)15-5-6-19(27-3)20(12-15)28-4/h5-6,9-12H,7-8H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: PLIZQVWYOBTGSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(=C2)CCNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,4-dimethoxybenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as DMXB-A, and it is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR).

Scientific Research Applications

Sigma-2 Receptor Probes

The development of sigma-2 receptor probes, such as RHM-1 and RHM-2, has been a focal point in studying the sigma-2 receptors' role in vitro. These probes are conformationally flexible benzamide analogues radiolabeled with tritium for high-affinity binding to sigma-2 receptors, providing a tool for exploring receptor function and distribution (Xu et al., 2005).

Tumor Proliferation Imaging

Another significant application is in the evaluation of cellular proliferation in tumors using PET imaging. The compound 18F-ISO-1, a cellular proliferative marker, has shown promise in imaging tumor proliferation, with tumor uptake correlating significantly with Ki-67, a marker for proliferation. This application is crucial for assessing the proliferative status of solid tumors in a clinical setting (Dehdashti et al., 2013).

Synthetic Methodologies

Research also extends to the synthesis of related compounds, demonstrating novel and practical synthetic routes to molecules like YM758 monophosphate, a potent If current channel inhibitor. These methodologies aim to improve the efficiency and scalability of synthesizing such compounds, which are crucial for medicinal chemistry and drug development (Yoshida et al., 2014).

Metabolite Identification and Transporter-Mediated Excretion

The identification of human metabolites of compounds like YM758 and investigation into the transporter-mediated renal and hepatic excretion of these metabolites provide insights into the pharmacokinetics and dynamics of novel therapeutic agents. Understanding the metabolism and excretion pathways is essential for drug safety and efficacy (Umehara et al., 2009).